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Compound of Interest

Compound Name: 5-Diazo-1H-tetrazole

Cat. No.: B1198946

Disclaimer: 5-Diazo-1H-tetrazole is a highly hazardous and potentially explosive compound.
The information provided herein is intended for qualified researchers, scientists, and drug
development professionals and should be supplemented by a thorough review of all available
safety literature and consultation with a certified safety professional prior to handling. This
guide is based on the known hazards of similar tetrazole and diazo compounds and should be
considered a minimum standard for safety.

Immediate Safety and Hazard Information

5-Diazo-1H-tetrazole is expected to be a high-energy material, extremely sensitive to shock,
friction, heat, and static discharge. The diazo group, combined with the tetrazole ring, makes
this compound highly prone to explosive decomposition.[1][2][3] Extreme precautions must be
taken at all times.

Primary Hazards:

o Explosion Hazard: May explode if subjected to heat, shock, friction, or other sources of
ignition.[2][3] Heating may cause a violent explosion.

o Fire Hazard: Flammable solid. In case of fire, there is a significant explosion risk.[4][5] Fire
may produce irritating, corrosive, and/or toxic gases, including nitrogen oxides (NOx) and
carbon monoxide (CO).[5][6][7]
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» Health Hazards: Expected to be harmful if swallowed or inhaled.[1][5] May cause severe skin
and eye irritation or damage.[1][8]

Quantitative Data for Related Tetrazole Compounds

The following table summarizes key quantitative data for 1H-tetrazole, a related parent
compound. This data is provided for context; 5-Diazo-1H-tetrazole is likely to be more

hazardous.
Property Value Compound Source
_ _ 155-157 °C
Melting Point 1H-Tetrazole [2]
(decomposes)
Molecular Weight 97.06 g/mol 5-Diazo-1H-tetrazole [9]
o Explosives, Division
GHS Classification 11 1H-Tetrazole [4]
Water Solubility 23 g/100 mL at 20 °C 1H-Tetrazole [2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 5-Diazo-1H-tetrazole.
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PPE Category

Specifications

Hand Protection

Handle with heavy-duty, chemical-resistant
gloves (e.g., butyl rubber or thick nitrile). Inspect
gloves for any signs of degradation or puncture
before and during use. Use proper glove

removal technique to avoid skin contact.

Eye/Face Protection

Weatr tightly fitting chemical safety goggles and
a full-face shield.[4] Ensure that eyewash
stations and safety showers are in close

proximity and operational.[5][7]

Skin and Body Protection

Wear a fire/flame-resistant and impervious
laboratory coat.[4][10] Ensure all skin is

covered. Consider the use of a blast shield.

Respiratory Protection

A NIOSH-approved full-face respirator with
appropriate cartridges should be used if there is
any risk of dust or aerosol generation.[4][6][7]
[10] Work should always be conducted in a

certified chemical fume hood or glove box.

Step-by-Step Handling Protocol

e Preparation and Environment:

o Designate a specific area for handling 5-Diazo-1H-tetrazole, away from heat, sparks,

open flames, and other ignition sources.[4][5]

o Ensure the work area is well-ventilated, preferably within a chemical fume hood with a

blast shield.[4][10]

o Ground and bond all containers and receiving equipment to prevent static discharge.[5][8]

o Use only non-sparking tools and explosion-proof equipment.[4][5][10]

e Handling the Compound:
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o Avoid the formation of dust and aerosols.[4][10]

o Do not subject the material to grinding, shock, or friction.[4]

o Handle small quantities whenever possible.

o If the material needs to be transferred, use a non-sparking spatula.

o Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,
acid anhydrides, and acid chlorides.[5]

o Storage:

o Store in a tightly closed, properly labeled container in a dry, cool, and well-ventilated place.

[41[5]
o Store away from incompatible materials and sources of ignition.[8]

o The storage area should be clearly marked with warnings about the explosive hazard.

Emergency Procedures
« Spills:

o Evacuate all personnel from the immediate area.[4][10]
o Remove all sources of ignition.[4][10]

o Wearing full PPE, gently cover the spill with a wet, non-combustible absorbent material
(e.g., sand).

o Carefully collect the mixture using non-sparking tools and place it into a suitable, labeled
container for disposal.[4][5] Do not seal the container tightly.

o Do not allow the spilled material to enter drains or waterways.[4][10]
o Fire:

o DO NOT FIGHT THE FIRE IF IT REACHES THE EXPLOSIVE MATERIAL.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.chemicalbook.com/msds/1h-tetrazole.pdf
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.fishersci.com/store/msds?partNumber=AAB2566414&productDescription=5-PHENYL-1H-TETRAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.fishersci.com/store/msds?partNumber=AAB2566414&productDescription=5-PHENYL-1H-TETRAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T2737_EU_6N.pdf
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.chemicalbook.com/msds/1h-tetrazole.pdf
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.chemicalbook.com/msds/1h-tetrazole.pdf
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.fishersci.com/store/msds?partNumber=AAB2566414&productDescription=5-PHENYL-1H-TETRAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.chemicalbook.com/msds/1h-tetrazole.pdf
https://www.echemi.com/sds/tetrazole-pid_Seven12425.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

o Immediately evacuate the area for at least 1600 meters (1 mile) in all directions.[3][4]

o Alert emergency services and inform them of the nature of the hazard.

Disposal Plan

» All waste containing 5-Diazo-1H-tetrazole must be treated as explosive waste.

» Dispose of the material through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[10]
e Do not mix with other waste.

o Contaminated materials (e.g., gloves, absorbent pads) should be collected in a labeled,
suitable container for disposal by a qualified hazardous waste management company.[5]

Visualized Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of 5-Diazo-1H-tetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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